N-(2-methoxyethyl)-4-(2-pyridinyl)-1-piperazinecarboxamide

• IUPAC Name: N-(2-methoxyethyl)-4-pyridin-2-ylpiperazine-1-carboxamide
• InChI: InChI=1S/C13H20N4O2/c1-19-11-6-15-13(18)17-9-7-16(8-10-17)12-4-2-3-5-14-12/h2-5H,6-11H2,1H3,(H,15,18)
• InChI Key: UAGAISZOZWCQTB-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)N1CCN(CC1)C2=CC=CC=N2
• Molecular Formula: C13H20N4O2
• Molecular Weight: 264.32 g/mol

Description

N-(2-methoxyethyl)-4-(2-pyridinyl)-1-piperazinecarboxamide, commonly known as MPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It was first synthesized in 1999 and has since been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

MPEP acts as a negative allosteric modulator of N-(2-methoxyethyl)-4-(2-pyridinyl)-1-piperazinecarboxamide, binding to a site distinct from the glutamate binding site and reducing the receptor's activity. This results in a decrease in the release of neurotransmitters such as glutamate and GABA, leading to a modulation of synaptic transmission and plasticity.
Biochemical and Physiological Effects:
MPEP has been shown to have a variety of biochemical and physiological effects, including the modulation of synaptic plasticity, the reduction of neuroinflammation, and the improvement of cognitive function. It has also been shown to have potential therapeutic applications in the treatment of various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of MPEP as a research tool is its selectivity for N-(2-methoxyethyl)-4-(2-pyridinyl)-1-piperazinecarboxamide, which allows for the specific modulation of this receptor subtype without affecting other glutamate receptors. However, its use in in vivo experiments can be limited by its poor pharmacokinetic properties, including low bioavailability and rapid metabolism.

Future Directions

There are several potential future directions for research involving MPEP, including the development of more potent and selective N-(2-methoxyethyl)-4-(2-pyridinyl)-1-piperazinecarboxamide antagonists, the investigation of its potential therapeutic applications in the treatment of various neurological and psychiatric disorders, and the exploration of its role in synaptic plasticity and learning and memory. Additionally, further studies are needed to better understand the pharmacokinetic properties of MPEP and to develop more effective delivery methods for in vivo experiments.

Scientific Research Applications

MPEP has been widely used in scientific research as a tool to study the role of N-(2-methoxyethyl)-4-(2-pyridinyl)-1-piperazinecarboxamide in various physiological and pathological processes. It has been shown to modulate synaptic plasticity, learning, and memory, as well as the development and progression of neurological disorders such as Alzheimer's disease, Parkinson's disease, and addiction.